Cas no 1006-12-8 (6H-Purine-6-thione,3,9-dihydro-3-methyl-)

6H-Purine-6-thione,3,9-dihydro-3-methyl- Properties

Names and Identifiers

• 6H-Purine-6-thione,3,9-dihydro-3-methyl-
• 3,7-Dihydro-3-methyl-6H-purine-6-thione
• 3-METHYL-3H- PURINE-6(9H)- THIONE
• 3-methyl-7H-purine-6-thione
• 3-methyl-3,7(9)-dihydro-purine-6-thione
• 3-Methyl-6-mercaptopurin
• 3-Methyl-6-thiohypoxanthin
• 3-Methyl-6-thioxopurine
• 3-Methylhypothioxanthin
• 3-Methylhypothioxanthine
• 3-Methyl-purin-6-thion
• 6H-Purine-6-thione, 3,7-dihydro-3-methyl-
• 6H-Purine-6-thione,7-dihydro-3-methyl-
• 6-Thioxo-3-methyl-purin
• AC1N84HM
• CTK8G4143
• NSC62621
• Purine-6(3H)-thione, 3-methyl-
• 3,9-Dihydro-3-methyl-6H-purine-6-thione
• NSC 62621
• 3-methyl-3,9-dihydro-6H-purine-6-thione
• 6H-Purine-6-thione, 3,9-dihydro-3-methyl-
• 3-Methylthiohypoxanthine
• AYDCZHIGNMCFPK-UHFFFAOYSA-N
• NSC-62621
• CS-0100712
• DTXSID80401839
• 3-Methyl-3,7-dihydro-6H-purine-6-thione #
• A855460
• 1006-12-8
• 3-Methyl-3H-purine-6(9H)-thione
• 3-Methyl-3H- purine-6(9H)- thione
• +Expand

• InChIKey： AYDCZHIGNMCFPK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6N4S/c1-10-3-9-6(11)4-5(10)8-2-7-4/h2-3H,1H3,(H,7,8)
• SMILES： CN1C2=C(N=CN2)C(=S)N=C1

Computed Properties

• Exact Mass: 165.02365
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 166.031317
• Heavy Atom Count: 11
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 76.4

Experimental Properties

• LogP: 1.02590
• PSA: 44.28
• Refractive Index: 1.814
• Boiling Point: 453.7°Cat760mmHg
• Melting Point: 322-323 °C (decomposition)
• Flash Point: 228.2°C
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),